Cas no 1247480-79-0 ((1-(6-chloro-2-methylpyrimidin-4-yl)piperidin-4-yl)methanol)

• Product Name: (1-(6-chloro-2-methylpyrimidin-4-yl)piperidin-4-yl)methanol
• CAS No: 1247480-79-0
• MF: C₁₁H₁₆ClN₃O
• MW: 241.717241287231
• CID: 5558177
• Update Time: 2025-05-23

(1-(6-chloro-2-methylpyrimidin-4-yl)piperidin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinemethanol, 1-(6-chloro-2-methyl-4-pyrimidinyl)-
• (1-(6-chloro-2-methylpyrimidin-4-yl)piperidin-4-yl)methanol

• Inchi： 1S/C11H16ClN3O/c1-8-13-10(12)6-11(14-8)15-4-2-9(7-16)3-5-15/h6,9,16H,2-5,7H2,1H3
• InChI Key： GWKBWHYKQHETHV-UHFFFAOYSA-N
• SMILES： N1(C2C=C(Cl)N=C(C)N=2)CCC(CO)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on (1-(6-chloro-2-methylpyrimidin-4-yl)piperidin-4-yl)methanol

Chemical Profile of (1-(6-chloro-2-methylpyrimidin-4-yl)piperidin-4-yl)methanol and CAS No. 1247480-79-0

The compound identified by the CAS number 1247480-79-0 and the product name (1-(6-chloro-2-methylpyrimidin-4-yl)piperidin-4-yl)methanol represents a significant area of interest in the field of pharmaceutical chemistry. This compound, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The molecular framework incorporates both pyrimidine and piperidine moieties, which are well-documented for their role in various biological pathways and therapeutic interventions.

In recent years, the investigation of substituted pyrimidines and piperidines has been extensively explored for their pharmacological properties. The presence of a 6-chloro substituent on the pyrimidine ring and a piperidin-4-yl group attached to a methanol moiety suggests a multifaceted interaction potential with biological targets. This structural configuration is particularly intriguing because it combines elements known to enhance binding affinity and selectivity, which are critical factors in the design of novel therapeutic agents.

The chemical properties of this compound can be attributed to its hybrid structure, which may exhibit both lipophilic and hydrophilic characteristics depending on the specific environment. Such dual nature is often desirable in drug candidates, as it can facilitate cell membrane penetration while maintaining solubility in biological fluids. The methanol group at the terminal position further influences the compound's reactivity and solubility profile, making it a versatile scaffold for further derivatization.

Current research in medicinal chemistry increasingly emphasizes the development of small molecules that can modulate biological processes with high precision. The compound in question aligns with this trend, as its structural features are reminiscent of molecules that have shown promise in preclinical studies. For instance, derivatives of pyrimidine-piperidine hybrids have been investigated for their activity against enzymes involved in cancer metabolism, such as kinases and phosphodiesterases. The chloro substituent on the pyrimidine ring is particularly noteworthy, as it is often employed to enhance metabolic stability and binding interactions.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques, combined with molecular docking simulations, have been instrumental in identifying promising scaffolds like (1-(6-chloro-2-methylpyrimidin-4-yl)piperidin-4-yl)methanol. These methods allow researchers to predict binding affinities and interactions with target proteins, thereby streamlining the drug discovery process. The integration of such computational tools with experimental validation has led to several breakthroughs in identifying novel therapeutic agents.

In vitro studies have begun to elucidate the biological activity of this compound. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes relevant to inflammatory pathways. The pyrimidine-piperidine core is known to interact with ATP-binding sites in enzymes, which could be leveraged for therapeutic purposes. Furthermore, the presence of a hydroxymethyl group provides a site for further functionalization, allowing for the creation of analogs with enhanced pharmacological properties.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. Key steps include nucleophilic substitution reactions to introduce the chloro substituent and subsequent coupling reactions to form the piperidine moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These synthetic strategies are critical for ensuring that the final product meets pharmaceutical standards.

As research progresses, the potential applications of this compound are likely to expand beyond initial preclinical findings. Investigating its interactions with other biological targets may reveal additional therapeutic benefits. For example, its ability to modulate neurotransmitter release has been hypothesized based on structural similarities with known psychoactive agents. Such explorations could open new avenues for treating neurological disorders.

Regulatory considerations also play a crucial role in advancing compounds like this from laboratory research to clinical use. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical-grade materials are produced consistently and safely. Additionally, toxicological assessments are essential to evaluate potential side effects before human trials can commence. These rigorous standards are necessary to protect patients while maximizing therapeutic outcomes.

Collaborative efforts between academic institutions and pharmaceutical companies are vital for translating basic research into tangible medical solutions. Open innovation models facilitate knowledge sharing and resource allocation, accelerating the development pipeline for compounds such as (1-(6-chloro-2-methylpyrimidin-4-yl)piperidin-4-yl)methanol. By leveraging interdisciplinary expertise, researchers can overcome challenges associated with complex molecular structures and optimize drug candidates for clinical efficacy.

Future directions in studying this compound may include exploring its role in combination therapies alongside other small molecules or biologics. Synergistic effects between different agents could lead to more effective treatments for multifaceted diseases like cancer or autoimmune disorders. Moreover, investigating its behavior in vivo will provide insights into its pharmacokinetics and biodistribution patterns, which are critical parameters for drug development.